Cas no 2171973-63-8 (3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid)

• Product Name: 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid
• CAS No: 2171973-63-8
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6077441
• PubChem ID: 165814713
• Update Time: 2025-07-19

3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid
• 3-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}acetamido)propanoic acid
• 2171973-63-8
• EN300-1548560

• Inchi： 1S/C24H23N3O5S/c28-21(25-10-9-23(29)30)11-15-14-33-22(27-15)12-26-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14,20H,9-13H2,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： VFCHTSLPQBFPML-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC(=O)O)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 146Ų

Additional information on 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid

Introduction to 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid (CAS No. 2171973-63-8)

3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid, identified by its CAS number 2171973-63-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked to a thiazole ring system. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The fluorene component, known for its rigidity and stability, is often employed in medicinal chemistry due to its ability to enhance the solubility and bioavailability of drug candidates. In contrast, the thiazole ring is a well-documented pharmacophore that plays a crucial role in the design of antimicrobial, antifungal, and anti-inflammatory agents. The combination of these two heterocyclic systems in 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid suggests potential therapeutic benefits that warrant further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid, particularly the interaction between the fluorene and thiazole moieties, have been scrutinized using high-resolution simulations. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases.

The acetamido group within the molecule serves as a key pharmacophoric element, facilitating hydrogen bonding interactions with biological targets. This feature is particularly relevant in the development of protease inhibitors, which are widely used in the treatment of chronic diseases such as cancer and HIV/AIDS. The methoxycarbonyl moiety attached to the fluorene ring further enhances the compound's potential as a drug scaffold by improving metabolic stability and reducing susceptibility to enzymatic degradation.

In vitro studies have begun to unravel the pharmacological profile of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}acetamido)propanoic acid, revealing promising activities against several disease-related pathways. For instance, preliminary data suggest that this compound may modulate inflammatory cytokine production by interacting with specific signaling cascades. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for topical and systemic drug delivery systems.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reactive intermediates to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring via cyclization reactions, followed by functionalization with the fluorene moiety through nucleophilic substitution or condensation techniques. The introduction of the acetamido group is typically achieved through amide bond formation under controlled conditions.

As research progresses, novel derivatives of 3-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-y l}acetamido)propanoic acid are being explored to optimize pharmacokinetic properties and enhance therapeutic efficacy. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify modifications that improve target binding affinity while minimizing off-target effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural properties make it suitable for use as an intermediate in the synthesis of advanced materials, including liquid crystals and organic semiconductors. Furthermore, its ability to exhibit fluorescence under certain conditions suggests potential applications in bioimaging technologies.

Regulatory considerations play a critical role in advancing compounds like 3-(2-{2-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)methyl -1 , 3 -thiazol -4 -y l}acetamido)propanoic acid into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Preclinical studies are essential for evaluating toxicity profiles and dosing regimens before human trials can commence.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 2171973 -63 -8. Machine learning algorithms can analyze vast datasets to predict biological activity based on structural features alone. This approach has already led to several breakthroughs in identifying novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, 3-( 2 -{ 2 -{ ( 9 H -fluore n e - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) m e t h y l - 1 , 3 -t h i az o l e - 4 - y l }a c e t am i d o ) p r o p a n o i c ac i d represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its complex structure, derived from synergistic combinations of functional groups such as fluorene, thiazole, and acetamido, positions it as a versatile tool for addressing diverse therapeutic challenges. Continued research into this compound will likely yield valuable insights into disease mechanisms while paving the way for next-generation therapeutics.